Cas no 2452300-79-5 (Dapagliflozin Dimer)

• Product Name: Dapagliflozin Dimer
• CAS No: 2452300-79-5
• MF: C₄₂H₄₈Cl₂O₁₂
• MW: 815.729331970215
• CID: 5066783
• Update Time: 2023-11-22

Dapagliflozin Dimer Chemical and Physical Properties

Names and Identifiers

• Dapagliflozin Impurity 79
• Dapagliflozin Dimer

• Inchi： 1S/C42H48Cl2O12/c1-3-52-29-11-5-23(6-12-29)17-26-19-25(9-15-31(26)43)40-38(49)37(48)36(47)34(55-40)22-54-42(41(51)39(50)35(46)33(21-45)56-42)28-10-16-32(44)27(20-28)18-24-7-13-30(14-8-24)53-4-2/h5-16,19-20,33-41,45-51H,3-4,17-18,21-22H2,1-2H3/t33-,34-,35-,36-,37+,38-,39+,40+,41-,42+/m1/s1
• InChI Key： JCJKULUVIFDVLR-TZOXASSXSA-N
• SMILES： O([C@]1(C2C=CC(Cl)=C(CC3C=CC(OCC)=CC=3)C=2)[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)C[C@@H]1[C@H]([C@H](O)[C@@H](O)[C@H](C2C=CC(Cl)=C(CC3C=CC(OCC)=CC=3)C=2)O1)O